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Compound of Interest

Compound Name:
2-Hydroxyquinoline-4-

carboxamide

CAS No.: 119438-96-9

Cat. No.: B2963266 Get Quote

Product Identity & Chemical Profile

CAS Number: 20960-69-0 (Generic for the core scaffold; specific derivatives vary)

Synonyms: 2-Oxo-1,2-dihydroquinoline-4-carboxamide; 2-Hydroxycinchoninamide.

Molecular Formula: C₁₀H₈N₂O₂

Key Characteristic: Exhibits lactam-lactim tautomerism. In the solid state and polar solvents,

the 2-quinolone (lactam) form often predominates, significantly influencing solubility.[1][2] It is

a high-melting solid (>280°C) with poor solubility in non-polar organic solvents.[1]

Part 1: Solvent Selection & Decision Logic
Q: What is the primary recommended solvent for recrystallizing 2-Hydroxyquinoline-4-
carboxamide? A:Glacial Acetic Acid or Methanol are the most effective single solvents.

Glacial Acetic Acid: Best for crude material with significant impurities. The high boiling point

(118°C) allows for maximum solubility differentiation between hot and cold states.[1]

Methanol: Best for material that is already >90% pure. It is easier to remove (lower boiling

point) but has a lower saturation capacity than acetic acid.[1]
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Q: Can I use a binary solvent system if single solvents fail? A: Yes. The DMF/Water or

DMSO/Water (Anti-solvent precipitation) method is highly effective for this compound due to its

high polarity.[1]

Mechanism: The amide dissolves readily in the dipolar aprotic solvent (DMF/DMSO).[1]

Water acts as a powerful anti-solvent, forcing the hydrophobic aromatic core to stack and

crystallize.[1][2]

Visual Guide: Solvent Selection Decision Tree

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://pdfs.semanticscholar.org/af18/920fa1431c4e435f47dd5c52aa521d6599c2.pdf
https://pdfs.semanticscholar.org/af18/920fa1431c4e435f47dd5c52aa521d6599c2.pdf
https://pdfs.semanticscholar.org/af18/920fa1431c4e435f47dd5c52aa521d6599c2.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC8950328/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2963266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Crude 2-Hydroxyquinoline-4-carboxamide

Check Solubility in Hot Methanol (65°C)

Soluble?

Protocol A: Recrystallize from Methanol
(Best for removing minor impurities)

Yes

Check Solubility in Hot Glacial Acetic Acid (100°C)

No

Soluble?

Protocol B: Recrystallize from Glacial Acetic Acid
(Best for bulk purification)

Yes

Protocol C: DMF/Water Precipitation
(For stubborn/highly insoluble samples)

No

Click to download full resolution via product page

Caption: Decision logic for selecting the optimal solvent system based on solubility and impurity

profile.
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Part 2: Detailed Experimental Protocols
Protocol A: Recrystallization from Glacial Acetic Acid
(Standard)
Recommended for: High-purity requirements (>99%) and removal of isomeric by-products.[1]

Preparation: Place 10 g of crude 2-Hydroxyquinoline-4-carboxamide in a 250 mL round-

bottom flask.

Dissolution: Add Glacial Acetic Acid (approx. 8-10 volumes, 80-100 mL).

Heating: Heat the mixture to reflux (approx. 118°C) with magnetic stirring. Ensure all solids

dissolve.

Note: If solids persist after 15 minutes of reflux, hot filter the solution through a pre-heated

glass sinter funnel to remove inorganic salts.

Crystallization: Remove from heat. Allow the flask to cool slowly to room temperature (25°C)

over 2 hours.

Critical: Do not crash cool in ice immediately; this traps impurities.

Finishing: Once room temperature is reached, cool in an ice bath (0-5°C) for 30 minutes to

maximize yield.

Isolation: Filter the white/off-white needles under vacuum.

Washing: Wash the filter cake with cold Ethanol (2 x 20 mL) to remove residual acetic acid.

[1]

Drying: Dry in a vacuum oven at 60°C for 6 hours.

Protocol C: DMF/Water Anti-Solvent Precipitation
Recommended for: Highly insoluble samples or when thermal degradation is a concern.
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Dissolution: Dissolve the crude solid in the minimum amount of DMF (N,N-

Dimethylformamide) at room temperature or slightly warmed (40°C).[1]

Filtration: Filter the solution to remove any insoluble mechanical impurities.

Precipitation: While stirring rapidly, slowly add Deionized Water dropwise.

Ratio: Typically requires a 1:1 to 1:2 ratio of DMF to Water.

Observation: The solution will turn milky, and a solid will begin to flocculate.[1]

Aging: Continue stirring for 30 minutes to allow crystal growth (Ostwald ripening).

Collection: Filter the solid and wash extensively with water to remove DMF traces.

Part 3: Quantitative Data & Properties
Parameter Value / Description

Relevance to
Recrystallization

Melting Point > 300°C (Decomposes)

High thermal stability allows

reflux in high-boiling solvents

like Acetic Acid.

Solubility (Water) Insoluble (< 0.1 mg/mL)

Water is an excellent anti-

solvent but cannot be used as

a primary solvent.[1][2]

Solubility (Ethanol) Sparingly Soluble (Hot)

Good for washing filter cakes

but often insufficient for bulk

recrystallization.[1]

Solubility (DMSO) Soluble (> 50 mg/mL)

Useful for NMR analysis or

binary solvent recrystallization.

[1]

pKa ~10.5 (Amide), ~11 (Phenol)

Avoid strong bases during

recrystallization to prevent salt

formation.[1]
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Part 4: Troubleshooting & FAQs
Q: My product is "oiling out" instead of forming crystals. How do I fix this? A: Oiling out occurs

when the compound separates as a liquid droplet before crystallizing, often due to impurities

lowering the melting point or cooling too fast.

Fix 1 (Seeding): Add a tiny crystal of pure product to the hot solution just as it reaches the

saturation point.

Fix 2 (Temperature): Re-heat to dissolve the oil. Allow the solution to cool very slowly by

wrapping the flask in aluminum foil or placing it in a warm water bath that cools naturally.

Q: The crystals are colored (yellow/brown) but should be white. How do I remove the color? A:

Quinoline derivatives often carry colored oxidation impurities.

Protocol: During the hot dissolution step (Step 3 in Protocol A), add Activated Charcoal (5%

w/w). Stir for 10 minutes at reflux, then perform a hot filtration through Celite to remove the

charcoal. The filtrate should be clear/colorless.

Q: I have low yield (<50%). Where did I lose the product? A:

Solvent Volume: You likely used too much solvent. Evaporate 30-50% of the solvent from the

mother liquor and cool again to recover a "second crop."

Acidity: If using Acetic Acid, ensure you are not forming a soluble salt.[1][2] The amide is

generally stable, but excess strong acid could protonate the nitrogen.[2]

Visual Guide: Troubleshooting Workflow
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Caption: Quick-reference troubleshooting actions for common recrystallization failures.

References
Boosen, K. J. (1972).[1] Process for making 2-hydroxyquinoline-4-carboxylic acids. U.S.

Patent No. 3,691,171. Washington, DC: U.S. Patent and Trademark Office.[1] Link

BenchChem Technical Repository. (2025).[1][3] Recrystallization and Crystallization of

Quinoline Derivatives. Retrieved from BenchChem Database. Link[1]

National Center for Biotechnology Information. (2025).[1] PubChem Compound Summary for

CID 20960-69-0, 2-Hydroxyquinoline-4-carboxamide. Link

Mijangos, M. V., et al. (2020).[1][4] Synthesis of Quinoline-4-carboxamides via a Modified

Pfitzinger Reaction. European Journal of Organic Chemistry. Link[1]

Zhang, Y., et al. (2018).[1][2][5] Fragment-Based Discovery of 2-Hydroxyquinoline-4-
carboxamide Derivatives as OGT Inhibitors. Frontiers in Chemistry. Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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